Cas no 113737-67-0 (L-Alanine,L-alanyl-3-[[[(2R,3R)-3-(aminocarbonyl)oxiranyl]carbonyl]amino]- (9CI))

• Product name: L-Alanine,L-alanyl-3-[[[(2R,3R)-3-(aminocarbonyl)oxiranyl]carbonyl]amino]- (9CI)
• CAS No: 113737-67-0
• MF: C₁₀H₁₆N₄O₆
• MW: 288.257242202759
• CID: 186161
• PubChem ID: 11140749

L-Alanine,L-alanyl-3-[[[(2R,3R)-3-(aminocarbonyl)oxiranyl]carbonyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-alanyl-3-[[[(2R,3R)-3-(aminocarbonyl)oxiranyl]carbonyl]amino]- (9CI)
• (2S)-2-Amino-3-({[(2R,3R)-3-carbamoyl-2-oxiranyl]carbonyl}amino)p ropanoic (2S)-2-aminopropanoic anhydride (non-preferred name)
• SCH37137
• (2S)-2-amino-3-({[(2R,3R)-3-carbamoyloxiran-2-yl]carbonyl}amino)propanoic (2S)-2-aminopropanoic anhydride (non-preferred name)
• L-Ala-3-[[[3-(Aminocarbonyl)oxiran-2-yl]carbonyl]amino]-L-Ala-OH
• N-L-Alanyl-3-(((3-(aminocarbonyl)oxiranyl)carbonyl)amino)-L-alanine
• L-Alanyl-3-[[[(2R,3R)-3-(aminocarbonyl)oxiranyl]carbonyl]amino]-L-alanine
• Sch 37137
• (2S)-2-[(2S)-2-aminopropanamido]-3-{[(2R,3R)-3-carbamoyloxiran-2-yl]formamido}propanoic acid
• 113737-67-0
• L-Alanine, L-alanyl-3-[[[(2R,3R)-3-(aminocarbonyl)oxiranyl]carbonyl]amino]- (9CI)
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-[[(2R,3R)-3-carbamoyloxirane-2-carbonyl]amino]propanoic acid
• CHEBI:222232
• [(2S)-2-aminopropanoyl] (2S)-2-amino-3-[[(2R,3R)-3-carbamoyloxirane-2-carbonyl]amino]propanoate
• Sch-37137
• L-Alanine, N-L-alanyl-3-(((3-(aminocarbonyl)oxiranyl)carbonyl)amino)-

• Inchi： InChI=1S/C10H16N4O6/c1-3(11)9(17)20-10(18)4(12)2-14-8(16)6-5(19-6)7(13)15/h3-6H,2,11-12H2,1H3,(H2,13,15)(H,14,16)/t3-,4-,5+,6+/m0/s1
• InChI Key： ZJOXNGKKGAAFJU-UNTFVMJOSA-N
• SMILES： C[C@@H](C(OC([C@H](CNC([C@@H]1O[C@H]1C(=O)N)=O)N)=O)=O)N

Computed Properties

• Exact Mass: 288.10708
• Monoisotopic Mass: 288.106984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180
• XLogP3: -5.6

Experimental Properties

• Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 636.5°Cat760mmHg
• Flash Point: 338.7°C
• Refractive Index: 1.57
• Solubility: Soluble (412 g/l) (25 º C),
• PSA: 180.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alanine and derivatives